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Compound of Interest

Compound Name: 1-Methyl-L-histidine-d5

CAS No.: 1795786-96-7

Cat. No.: B1146690 Get Quote

Executive Safety Directive
Status:NON-RADIOACTIVE / STABLE ISOTOPE Hazard Classification: Low Hazard (GHS

Unclassified) / General Chemical Waste

Immediate Operational Rule: Do NOT dispose of 1-Methyl-L-histidine-d5 (CAS: 1795786-96-

7) in radioactive waste streams. Despite the "labeled" designation, this compound contains

stable deuterium (

H) isotopes, not radioisotopes. Disposing of this as radioactive waste is a regulatory violation
and incurs unnecessary financial costs.

Treat this compound as Solid Organic Chemical Waste for high-temperature incineration.

Technical Characterization & Disposal Logic
To ensure the integrity of your waste stream management, you must understand the

physicochemical properties driving these disposal decisions. 1-Methyl-L-histidine-d5 is a

modified amino acid used primarily as an internal standard in mass spectrometry (LC-MS/MS).

Physicochemical Data Table
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Property Specification Operational Implication

Molecular Formula
Nitrogen-rich organic; suitable

for fuel blending/incineration.

Molecular Weight 174.21 g/mol N/A

Solubility Water Soluble

Critical: Do not pour down

drains.[1] While non-toxic, it

increases Chemical Oxygen

Demand (COD) in wastewater.

Stability Stable under normal conditions
No risk of exothermic reaction

in waste containers.

Isotope Type
Stable Deuterium (

H)

NO half-life. NO radiation

shielding required.

The Causality of Disposal Choice
Why Incineration? Although amino acids are biologically benign, laboratory reagents are

often contaminated with trace solvents or buffers. High-temperature incineration (Waste

Code: Non-regulated Organic Solid) guarantees the destruction of the imidazole ring and

prevents accumulation in municipal water systems.

Why Segregation? Mixing deuterated standards with halogenated solvents or heavy metals

complicates the waste profile, potentially triggering higher disposal fees or rejecting the

waste stream at the treatment facility.

Step-by-Step Disposal Protocol
This protocol is designed as a self-validating system. If you cannot complete a step (e.g.,

cannot identify the solvent in a mixture), the system halts to prevent safety violations.

Phase A: Solid Waste (Pure Substance)
Applicable to: Expired powder, spilled solids, or contaminated weighing paper.

Safety Operating Guide

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 2 / 7 Tech Support

https://www.radsafe.pitt.edu/program-areas/waste/specific-instruction-isotope-research-waste
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1146690?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Containment: Transfer the solid material into a clear, wide-mouth polyethylene (HDPE) or

glass jar.

Labeling: Apply a hazardous waste tag.

Constituents: Write "1-Methyl-L-histidine-d5" (99%) and "Deuterium Oxide" (trace, if

applicable).

Hazard Checkbox: Select "Non-Hazardous" or "Irritant" (depending on local institutional

policy for general reagents).

Segregation: Place the jar in the Solid Organic Waste drum.

Validation Check: Ensure no oxidizers (e.g., nitrates, permanganates) are present in the

same drum.

Phase B: Liquid Waste (Experimental Mixtures)
Applicable to: LC-MS eluents, stock solutions.

Solvent Identification: Determine the matrix.

Scenario 1 (Aqueous/Methanol/Acetonitrile): This is the standard LC-MS mobile phase.

Scenario 2 (Acids/Bases): If pH < 2 or > 12, neutralize before combining or use a

dedicated Corrosive Waste stream.

Bulking: Pour into the Flammable Organic Solvent carboy (due to Acetonitrile/Methanol

content).

Note: The trace amount of 1-Methyl-L-histidine-d5 does not alter the waste classification

of the bulk solvent.

Logging: Record the addition on the carboy's log sheet.

Phase C: Empty Container Management (RCRA
Compliance)
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Applicable to: The original vendor vial.

P-List Check: 1-Methyl-L-histidine is NOT a P-listed acutely hazardous waste [1].

The "RCRA Empty" Standard:

Ensure all material has been physically removed (pouring/scraping).[2]

Verify less than 3% by weight remains [2].

Defacing: Use a permanent marker to cross out the chemical name and the barcode on the

vial label.

Disposal:

Glass Vials: Place in the "Broken Glass/Sharps" container.[1]

Plastic Vials: Place in regular trash (if permitted by local EHS) or chemically contaminated

trash.

Decision Logic Visualization
The following diagram maps the decision tree for disposing of 1-Methyl-L-histidine-d5,

ensuring compliance with segregation rules.
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Figure 1: Operational decision tree for segregating 1-Methyl-L-histidine-d5 waste streams

based on physical state and solvent matrix.

Emergency Response (Spill Protocol)
In the event of a benchtop spill of the solid powder:

PPE: Standard Nitrile gloves, Lab coat, Safety glasses. (Respiratory protection is generally

not required for milligram quantities unless dust generation is significant).
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Containment: Do not use a vacuum (risk of aerosolization). Use a wet wipe or damp paper

towel to capture the powder.

Decontamination: Wipe the surface with 70% Ethanol or Isopropanol to remove residual

organic film.

Disposal: Place all wipes and gloves used in the cleanup into the Solid Chemical Waste

container.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering
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Contact

Address: 3281 E Guasti Rd
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